Cas no 1196152-74-5 (4-methylmorpholine-2-carbonitrile)

• Product Name: 4-methylmorpholine-2-carbonitrile
• CAS No: 1196152-74-5
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD13190418
• CID: 2616527
• PubChem ID: 54595892
• Update Time: 2025-06-30

4-methylmorpholine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-methylmorpholine-2-carbonitrile
• AB70385
• 1196152-74-5
• AKOS026727912
• SCHEMBL7911359
• CS-0217933
• Z1141967144
• MFCD13190418
• EN300-93591

• MDL： MFCD13190418
• Inchi： 1S/C6H10N2O/c1-8-2-3-9-6(4-7)5-8/h6H,2-3,5H2,1H3
• InChI Key： IBCPDVSPWGQWTK-UHFFFAOYSA-N
• SMILES： O1CCN(C)CC1C#N

Computed Properties

• Exact Mass: 126.079312947Da
• Monoisotopic Mass: 126.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 36.3Ų

Additional information on 4-methylmorpholine-2-carbonitrile

Recent Advances in the Application of 1196152-74-5 and 4-methylmorpholine-2-carbonitrile in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 1196152-74-5 and the product 4-methylmorpholine-2-carbonitrile have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents and chemical probes, owing to their unique structural and functional properties. This research brief aims to synthesize the latest findings and advancements related to these compounds, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 1196152-74-5 as a key intermediate in the synthesis of biologically active molecules. Its structural versatility allows for modifications that can enhance pharmacological properties, such as bioavailability and target specificity. Concurrently, 4-methylmorpholine-2-carbonitrile has been identified as a valuable building block in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. The synergistic potential of these compounds in drug discovery pipelines is a focal point of current research.

Methodologically, researchers have employed advanced techniques such as high-throughput screening (HTS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography to elucidate the interactions and mechanisms of these compounds. For instance, a 2023 study demonstrated the efficacy of 4-methylmorpholine-2-carbonitrile in inhibiting cytochrome P450 enzymes, which are critical in drug metabolism. This finding opens new avenues for the development of drugs with reduced metabolic degradation and improved therapeutic indices.

In terms of results, preclinical trials involving 1196152-74-5 have shown promising outcomes in targeting inflammatory pathways, particularly in models of autoimmune diseases. The compound's ability to modulate cytokine production without significant cytotoxicity underscores its potential as a lead candidate for anti-inflammatory therapies. Similarly, derivatives of 4-methylmorpholine-2-carbonitrile have exhibited potent activity against bacterial pathogens, suggesting applications in addressing antibiotic resistance.

In conclusion, the ongoing research on 1196152-74-5 and 4-methylmorpholine-2-carbonitrile underscores their importance in advancing chemical biology and pharmaceutical sciences. The integration of these compounds into drug development frameworks holds promise for addressing unmet medical needs, from infectious diseases to chronic inflammatory conditions. Future studies should focus on optimizing their pharmacokinetic profiles and exploring their therapeutic potential in clinical settings.